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Compound of Interest

Compound Name: Phenothiazine, 10-acetyl-, 5-oxide

Cat. No.: B074548 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and proper

disposal of chemical reagents is a critical component of laboratory safety and regulatory

compliance. This document provides essential guidance on the disposal of Phenothiazine, 10-
acetyl-, 5-oxide (CAS No. 1217-37-4), a compound used in pharmaceutical research. The

following procedures are based on best practices for handling related phenothiazine

compounds and should be executed in conjunction with your institution's specific environmental

health and safety (EHS) protocols.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to handle Phenothiazine, 10-acetyl-,
5-oxide with appropriate personal protective equipment (PPE). The information available for

closely related compounds suggests that this substance may cause skin and eye irritation.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-impermeable gloves.

Eye Protection: Use safety goggles or a face shield.

Lab Coat: A standard lab coat is required to prevent skin contact.

Respiratory Protection: If there is a risk of dust formation, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.
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In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water and consult

a doctor.[1]

Eye Contact: Rinse with pure water for at least 15 minutes and seek medical attention.[1]

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. If not breathing, give

artificial respiration and consult a doctor immediately.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control

Center immediately.[1]

Quantitative Data Summary
The following table summarizes key data for Phenothiazine, 10-acetyl-, 5-oxide and a closely

related compound, providing a basis for safe handling and disposal.

Property Value Source

Chemical Name

1-(5,5-dioxido-10H-

phenothiazin-10-yl)ethan-1-

one

Cleanchem

CAS Number 1217-37-4 PubChem[2]

Molecular Formula C14H11NO3S Cleanchem[3]

Molecular Weight 273.3 g/mol Cleanchem[3]

Storage Store in a cool, dry place. Cleanchem[3]

Step-by-Step Disposal Protocol
The recommended disposal method for Phenothiazine, 10-acetyl-, 5-oxide is through a

licensed chemical waste disposal service. This ensures compliance with local, state, and

federal regulations.

Methodology for Laboratory-Scale Waste:
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Segregation and Collection:

Collect waste Phenothiazine, 10-acetyl-, 5-oxide, including any contaminated materials

(e.g., filter paper, gloves, weighing boats), in a dedicated, properly labeled, and sealed

waste container.

The container should be made of a material compatible with the chemical.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name

"Phenothiazine, 10-acetyl-, 5-oxide," the CAS number "1217-37-4," and the approximate

quantity.

Include any relevant hazard symbols as required by your institution.

Storage of Waste:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be well-ventilated, secure, and away from incompatible materials.

Arranging for Disposal:

Contact your institution's EHS department to arrange for pickup and disposal by a licensed

chemical destruction plant.

The primary recommended disposal methods are controlled incineration with flue gas

scrubbing or other methods approved by the licensed facility.[1]

Do not discharge to sewer systems or contaminate water, foodstuffs, or feed.[1]

Decontamination of Empty Containers:
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Containers that held Phenothiazine, 10-acetyl-, 5-oxide should be triple-rinsed with a

suitable solvent (e.g., acetone or ethanol).

The rinsate must be collected and disposed of as hazardous waste.

After triple-rinsing, the container can be punctured to render it unusable for other purposes

and then disposed of in a sanitary landfill or offered for recycling if permitted by local

regulations.[1]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Phenothiazine, 10-
acetyl-, 5-oxide.
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Caption: Logical workflow for the safe disposal of Phenothiazine, 10-acetyl-, 5-oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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